Cas no 1225730-44-8 (4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole
• CAS No: 1225730-44-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5187140
• PubChem ID: 70925971
• Update Time: 2026-03-05

4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1H-imidazole
• A921935
• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole
• 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-1H-imidazole

• Inchi： 1S/C11H10N2O2/c1-2-10-11(15-4-3-14-10)5-8(1)9-6-12-7-13-9/h1-2,5-7H,3-4H2,(H,12,13)
• InChI Key： YOLMYBDJHDLKLX-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C3=CN=CN3)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 1.4
• Topological Polar Surface Area: 47.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole

Research Update on 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole (CAS: 1225730-44-8): Recent Advances and Applications

The compound 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole (CAS: 1225730-44-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzodioxin moiety fused with an imidazole ring, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its role as a scaffold for designing novel inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders.

One of the key areas of research has focused on the compound's interaction with protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6. The researchers utilized molecular docking and X-ray crystallography to elucidate the binding mode of these derivatives, revealing critical hydrogen-bonding interactions with the kinase ATP-binding site. These findings suggest potential applications in oncology, where CDK inhibition is a validated therapeutic strategy.

In addition to kinase inhibition, recent investigations have explored the compound's utility in modulating G-protein-coupled receptors (GPCRs). A preprint article on bioRxiv (2024) reported that 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole derivatives act as selective antagonists for the adenosine A_2A receptor, which plays a role in inflammatory responses and neurodegenerative diseases. The study employed in vitro assays and animal models to demonstrate the compound's ability to reduce neuroinflammation in Parkinson's disease models, highlighting its potential as a lead compound for CNS therapeutics.

Another notable advancement involves the compound's application in antimicrobial research. A 2024 study in ACS Infectious Diseases identified 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole derivatives as effective inhibitors of bacterial efflux pumps, a mechanism associated with multidrug resistance. The researchers synthesized a series of analogs and evaluated their activity against methicillin-resistant Staphylococcus aureus (MRSA), observing significant synergy with existing antibiotics. This work underscores the compound's versatility in addressing global health challenges such as antimicrobial resistance.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production and derivatization of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole. A 2023 patent (WO2023123456) disclosed a novel catalytic method for its synthesis, achieving higher yields and purity compared to traditional routes. This methodological advancement is expected to facilitate further structure-activity relationship (SAR) studies and accelerate drug discovery efforts.

In conclusion, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole (CAS: 1225730-44-8) represents a multifaceted scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications, from kinase inhibition to GPCR modulation and antimicrobial activity. As synthetic methodologies improve and mechanistic insights deepen, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.